molecular formula C15H20BF3O3 B15367828 4,4,5,5-Tetramethyl-2-(2-methyl-4-(2,2,2-trifluoroethoxy)phenyl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(2-methyl-4-(2,2,2-trifluoroethoxy)phenyl)-1,3,2-dioxaborolane

Cat. No.: B15367828
M. Wt: 316.13 g/mol
InChI Key: JLLOAYCEQQCRHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of pinacol boronic esters, characterized by a 1,3,2-dioxaborolane core with four methyl substituents (4,4,5,5-tetramethyl). The aryl group at the 2-position is a 2-methyl-4-(2,2,2-trifluoroethoxy)phenyl moiety, which combines steric bulk from the methyl group and electronic effects from the trifluoroethoxy substituent. Such boronic esters are widely used in Suzuki-Miyaura cross-coupling reactions and C–H borylation catalysis due to their stability and tunable reactivity .

Properties

Molecular Formula

C15H20BF3O3

Molecular Weight

316.13 g/mol

IUPAC Name

4,4,5,5-tetramethyl-2-[2-methyl-4-(2,2,2-trifluoroethoxy)phenyl]-1,3,2-dioxaborolane

InChI

InChI=1S/C15H20BF3O3/c1-10-8-11(20-9-15(17,18)19)6-7-12(10)16-21-13(2,3)14(4,5)22-16/h6-8H,9H2,1-5H3

InChI Key

JLLOAYCEQQCRHR-UHFFFAOYSA-N

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)OCC(F)(F)F)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Stability

The trifluoroethoxy group (−OCH2CF3) is strongly electron-withdrawing, enhancing the electrophilicity of the boron atom compared to analogs with electron-donating substituents. Key comparisons include:

Table 1: Substituent Effects in Selected Dioxaborolane Derivatives
Compound Name Substituent on Aryl Ring Electronic Effect Steric Bulk Reactivity in Cross-Coupling
4,4,5,5-Tetramethyl-2-phenyl-1,3,2-dioxaborolane −Ph (phenyl) Neutral Low Moderate
4,4,5,5-Tetramethyl-2-(3-methylsulfonylphenyl)-1,3,2-dioxaborolane −SO2Me (methylsulfonyl) Strongly electron-withdrawing Moderate High (enhanced electrophilicity)
4,4,5,5-Tetramethyl-2-(2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane −CF3 (trifluoromethyl) Electron-withdrawing Moderate High
Target Compound −OCH2CF3 (trifluoroethoxy) Electron-withdrawing High Expected high (see Notes)
2-(3-Methoxy-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane −OCH3 (methoxy) Electron-donating Moderate Lower
Key Observations:
  • Electron-Withdrawing Groups (EWGs): The trifluoroethoxy group in the target compound is comparable to −CF3 and −SO2Me in enhancing boron electrophilicity, which accelerates transmetalation in cross-coupling reactions .
  • However, evidence suggests that steric effects from the dioxaborolane’s methyl groups are minimal .

Catalytic and Mechanistic Insights

  • The trifluoroethoxy group in the target compound may mitigate this via enhanced electrophilicity.
  • C–H Borylation Selectivity: Ligand and borane combinations influence regioselectivity. HBpin (pinacolborane) and B2pin2 (bis(pinacolato)diboron) derivatives with EWGs like −OCH2CF3 may enable selective borylation at sterically hindered sites .

Spectroscopic and Physical Properties

  • NMR Shifts: The trifluoroethoxy group’s −CF3 signal would appear as a quartet near δ 70–80 ppm in $^{19}\text{F}$ NMR, while the dioxaborolane’s methyl groups resonate at δ 1.36 ppm ($^1\text{H}$ NMR) .
  • Stability: The electron-withdrawing nature of −OCH2CF3 increases hydrolytic stability compared to methoxy-substituted analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.